Cas no 343786-81-2 (1-Piperidinecarboxylic acid, 3,4-dihydroxy-, methyl ester)

1-Piperidinecarboxylic  acid,  3,4-dihydroxy-,  methyl  ester structure
343786-81-2 structure
Product Name:1-Piperidinecarboxylic acid, 3,4-dihydroxy-, methyl ester
CAS No:343786-81-2
MF:C7H13NO4
MW:175.182422399521
CID:919048
Update Time:2024-06-14

1-Piperidinecarboxylic acid, 3,4-dihydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylic acid, 3,4-dihydroxy-, methyl ester
    • Inchi: 1S/C7H13NO4/c1-12-7(11)8-3-2-5(9)6(10)4-8/h5-6,9-10H,2-4H2,1H3
    • InChI Key: ZUYMXDQVHGXYTA-UHFFFAOYSA-N
    • SMILES: N1(C(OC)=O)CCC(O)C(O)C1

Computed Properties

  • Exact Mass: 175.084
  • Monoisotopic Mass: 175.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70A^2
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd